Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate

• IUPAC Name: methyl 2-(phenylmethoxycarbonylamino)-2-(thian-4-ylidene)acetate
• InChI: InChI=1S/C16H19NO4S/c1-20-15(18)14(13-7-9-22-10-8-13)17-16(19)21-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,17,19)
• InChI Key: YTJNMAGKBOYCKT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C1CCSCC1)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol

Description

Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a synthetic derivative of the amino acid cysteine and has been found to exhibit a range of interesting biochemical and physiological effects.

Scientific Research Applications

Synthetic Pathways and Building Blocks Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate has been explored as a versatile synthon in various chemical transformations. It's been utilized in the synthesis of complex molecular structures such as terphenyls, spirocycles, and annelated 2-oxopiperazines. For instance, it's been involved in the synthesis of 6-Aryl-3-methoxy-carbonyl-4-methylthio-2H-pyran-2-one, a novel synthon for creating 1,3-terphenyls from aryl ketones, showcasing its role in providing symmetrical, unsymmetrical, and heteroaryl terphenyls in a single step (Ram & Goel, 1996). Additionally, its application in 1,3-dipolar cycloaddition reactions led to the formation of oxetane/azetidine containing spirocycles, demonstrating its versatility as a dipolarophile (Jones, Proud, & Sridharan, 2016).

Novel Compound Synthesis Research has also focused on synthesizing novel compounds using this molecule. For example, it played a crucial role in creating new heterocyclic systems such as methyl-1, 6-dioxo-8-((arylamino)carbonyl)-1, 3, 4, 6, 7, 8-hexahydro-2H-pyrido(1, 2-a)pyrazine-9-carboxylates (Svetlana et al., 2015). This demonstrates its potential in creating complex and structurally diverse molecules.

Catalysis and Reaction Mechanisms The compound's utility extends to catalysis and reaction mechanisms. For instance, its reaction with methylthiocyanate C≡N bond in the presence of Ni(OAc)2 yielded a corresponding heterocyclic N,S-ketene acetal, further used as a convenient synthon in synthesizing new pyrazolo[4,3-c]pyridin-3-ones and pyrazolo[4,3-c]pyridine-3,6-diones (Prezent, Ruban, Baranin, & Bubnov, 2016).